Cas no 835633-49-3 (Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-)

• Product Name: Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
• CAS No: 835633-49-3
• MF: C₁₇H₂₀ClN₃
• MW: 301.813802719116
• CID: 1808920
• PubChem ID: 9161578
• Update Time: 2025-04-21

Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
• SCHEMBL4493810
• DA-02519
• 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]Benzenamine
• 835633-49-3
• AKOS002672434

• Inchi： 1S/C17H20ClN3/c18-15-3-1-2-14(12-15)13-20-8-10-21(11-9-20)17-6-4-16(19)5-7-17/h1-7,12H,8-11,13,19H2
• InChI Key： FCMBRZHFQVDAMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 301.135
• Monoisotopic Mass: 301.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5A^2
• XLogP3: 3.3